Cas no 899737-02-1 (2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: 2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899737-02-1
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 5495055
• Update Time: 2025-07-23

2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1,4-dihydro-1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]-2-methoxy-
• 2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C15H15N5O3/c1-10-3-5-11(6-4-10)20-14-12(7-17-20)15(22)19(9-16-14)18-13(21)8-23-2/h3-7,9H,8H2,1-2H3,(H,18,21)
• InChI Key： KLVWDKFJIWACBL-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Comprehensive Overview of 2-Methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899737-02-1)

The compound 2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 899737-02-1) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[3,4-d]pyrimidine core, coupled with a methoxyacetamide side chain, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. The 2-methoxy-N-1-(4-methylphenyl) derivative stands out due to its selective binding affinity and optimized pharmacokinetic properties. Its 4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidine scaffold is analogous to purine bases, enabling it to interact with ATP-binding sites in kinases—a feature highly sought after in drug discovery.

From a synthetic chemistry perspective, the preparation of CAS No. 899737-02-1 involves multi-step organic reactions, including cyclization and amidation. The 4-methylphenyl moiety enhances the compound's lipophilicity, improving membrane permeability—a critical factor for oral bioavailability. This attribute aligns with the growing trend in medicinal chemistry to design orally bioavailable drugs, a topic frequently searched in academic and industrial forums.

The compound's mechanism of action is hypothesized to involve the inhibition of specific tyrosine kinases, which are often overexpressed in proliferative diseases. Preclinical studies suggest that derivatives of pyrazolo[3,4-d]pyrimidine exhibit low cytotoxicity toward normal cells, making them attractive for further development. Such findings resonate with current discussions on precision medicine and personalized therapeutics, where minimizing off-target effects is paramount.

Beyond oncology, 2-methoxy-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide is being explored for inflammatory conditions. Its ability to modulate immune responses via kinase pathways has sparked interest in treating rheumatoid arthritis and psoriasis. These applications tie into broader searches on next-generation anti-inflammatory agents and immune-modulating small molecules.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC) and mass spectrometry (MS), ensuring purity and structural integrity. Such techniques are frequently queried by researchers optimizing synthetic protocols. Additionally, computational modeling studies predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, a hot topic in AI-driven drug discovery.

In summary, CAS No. 899737-02-1 represents a versatile scaffold with dual potential in oncology and immunology. Its design reflects contemporary trends in structure-activity relationship (SAR) optimization and fragment-based drug design. As the scientific community continues to unravel its full therapeutic potential, this compound remains a focal point for innovation in targeted therapy development.